Cas no 1204296-69-4 (6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile)
6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
- 6-(2,4-difluorophenyl)-2-oxo-1H-pyridine-3-carbonitrile
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- MDL: MFCD16435472
- Inchi: 1S/C12H6F2N2O/c13-8-2-3-9(10(14)5-8)11-4-1-7(6-15)12(17)16-11/h1-5H,(H,16,17)
- InChI Key: ALZPGFAJECVJEQ-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1=CC=C(C#N)C(N1)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 447
- XLogP3: 2
- Topological Polar Surface Area: 52.9
6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D269521-100mg |
6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1204296-69-4 | 100mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D269521-500mg |
6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1204296-69-4 | 500mg |
$ 455.00 | 2022-06-05 | ||
| TRC | D269521-1g |
6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1204296-69-4 | 1g |
$ 680.00 | 2022-06-05 | ||
| Enamine | EN300-236499-0.05g |
6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1204296-69-4 | 95% | 0.05g |
$468.0 | 2024-06-19 | |
| Enamine | EN300-236499-0.1g |
6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1204296-69-4 | 95% | 0.1g |
$490.0 | 2024-06-19 | |
| Enamine | EN300-236499-0.25g |
6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1204296-69-4 | 95% | 0.25g |
$513.0 | 2024-06-19 | |
| Enamine | EN300-236499-0.5g |
6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1204296-69-4 | 95% | 0.5g |
$535.0 | 2024-06-19 | |
| Enamine | EN300-236499-1.0g |
6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1204296-69-4 | 95% | 1.0g |
$557.0 | 2024-06-19 | |
| Enamine | EN300-236499-2.5g |
6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1204296-69-4 | 95% | 2.5g |
$1089.0 | 2024-06-19 | |
| Enamine | EN300-236499-5.0g |
6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1204296-69-4 | 95% | 5.0g |
$1614.0 | 2024-06-19 |
6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
Comprehensive Overview of 6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 1204296-69-4)
The compound 6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 1204296-69-4) is a pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorophenyl group and a carbonitrile moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.
In recent years, the search for fluorinated heterocycles has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile contributes to its lipophilicity and binding affinity, making it a hotspot for drug discovery. This compound is often discussed in forums focusing on medicinal chemistry and structure-activity relationships (SAR), as it serves as a scaffold for optimizing drug candidates.
From a synthetic perspective, 6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile is synthesized via multi-step reactions involving condensation and cyclization. Its pyridine-2-one core is particularly noteworthy, as it mimics natural pharmacophores found in FDA-approved drugs. Laboratories specializing in custom synthesis and contract research frequently inquire about this compound, underscoring its commercial relevance.
Environmental and regulatory trends also highlight the importance of sustainable chemistry. The compound’s potential applications in green chemistry processes, such as catalytic transformations, are being explored. This aligns with the broader industry shift toward eco-friendly synthesis methods, a topic frequently searched by professionals in process chemistry and API manufacturing.
In summary, 6-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 1204296-69-4) represents a versatile building block in modern chemistry. Its relevance to drug development, agrochemical innovation, and sustainable synthesis ensures its continued prominence in scientific literature and industrial applications.
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